Cas no 23138-53-6 (methyl 4-isocyanatobenzoate)

• Product Name: methyl 4-isocyanatobenzoate
• CAS No: 23138-53-6
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD01863690
• CID: 267566
• PubChem ID: 280454
• Update Time: 2025-04-19

methyl 4-isocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-isocyanato-, methyl ester
• methyl 4-isocyanatobenzoate
• METHYL 4-ISOCYANATOBENZOATE 98
• 4-carbomethoxyphenyl isocyanate
• 4-Isocyanato-benzoesaeure-methylester
• 4-isocyanatobenzoic acid methyl ester
• 4-methoxycarbonylphenyl isocyanate
• methyl 4-isocyanatobenzoate(SALTDATA: FREE)
• 4-carbomethoxy-phenylisocyanate
• Methyl4-isocyanatobenzoate
• AMY118
• SCHEMBL445414
• InChI=1/C9H7NO3/c1-13-9(12)7-2-4-8(5-3-7)10-6-11/h2-5H,1H
• methyl-4-isocyanatobenzoate
• DTXSID30299687
• FT-0678561
• MFCD01863690
• FQDDBYGPHUUTRN-UHFFFAOYSA-N
• J-015000
• 4-Methoxycarbonyphenyl isocyanate
• NSC132096
• Methyl 4-isocyanatobenzoate, 98%
• 23138-53-6
• AKOS005171064
• 4-isocyanato-benzoic acid methyl ester
• METHYL 4-ISOCYANATOBENZOATE98
• EN300-201177
• VS-14340
• NSC-132096
• SY019627
• Benzoic acid, 4-isocyanato-, methyl ester
• BB 0255294
• BBL037643
• methyl 4-isocyanatobenzoate;
• STK502536
• ALBB-003016

• MDL： MFCD01863690
• Inchi： 1S/C9H7NO3/c1-13-9(12)7-2-4-8(5-3-7)10-6-11/h2-5H,1H3
• InChI Key： FQDDBYGPHUUTRN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N=C=O)=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 50-52 °C (lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• PSA: 55.73000
• LogP: 1.44050
• Solubility: Not determined

methyl 4-isocyanatobenzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38